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Compound of Interest

Compound Name: GlomeratoseA

Cat. No.: B10818052 Get Quote

For researchers, scientists, and drug development professionals, Glomeratose A presents as a

chemical entity with a confirmed structure but a near-complete absence of published biological

or pharmacological data. Despite its availability from chemical suppliers and its inclusion in

chemical databases, a comprehensive understanding of its properties, biological activity, and

potential therapeutic applications remains elusive.

Currently, the scientific literature lacks in-depth studies on Glomeratose A, making it impossible

to provide a detailed technical guide on its core attributes. The information available is limited

to its basic chemical identity.

Chemical Structure and Properties
Glomeratose A is a complex natural product, identified by the CAS number 202471-84-9. Its

systematic chemical name is ((2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-2-

((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxolan-3-yl) (E)-3-(3,4,5-

trimethoxyphenyl)prop-2-enoate. The molecule is a glycoside, consisting of a sugar moiety

linked to a phenylpropanoid derivative.

A recent 2023 study in the context of network pharmacology on Traditional Chinese Medicine

identified Glomeratose A as a constituent of a Polygala-Acorus formulation.[1] However, this

study did not include experimental work on the isolated compound.

Below is a summary of the known chemical properties of Glomeratose A.
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Property Value Source

CAS Number 202471-84-9

Molecular Formula C24H34O15 Vendor Data

Molecular Weight 562.52 g/mol Vendor Data

Systematic Name

((2S,3S,4R,5R)-4-hydroxy-2,5-

bis(hydroxymethyl)-2-

((2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl)oxyoxolan-3-yl) (E)-3-(3,4,5-

trimethoxyphenyl)prop-2-

enoate

PubChem

PubChem CID 73157754 [1]

Data Presentation
A thorough search of scientific databases reveals no published quantitative data regarding the

biological or pharmacological properties of Glomeratose A. There are no available studies

detailing its efficacy, potency, pharmacokinetic, or pharmacodynamic profiles.

Experimental Protocols
Consistent with the lack of quantitative data, there are no published experimental protocols

detailing the isolation, synthesis, or biological evaluation of Glomeratose A. While its presence

in a traditional herbal formula is noted, the methods for its specific extraction and

characterization from that source are not provided in the available literature.

Signaling Pathways and Logical Relationships
Due to the absence of any research on the biological activity or mechanism of action of

Glomeratose A, there are no known signaling pathways associated with this compound.

Consequently, no diagrams for signaling pathways, experimental workflows, or logical

relationships can be generated.
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Conclusion
Glomeratose A remains an enigmatic molecule for the scientific community. While its chemical

structure is defined, its biological role and potential as a therapeutic agent are entirely

unexplored in the public domain. For researchers in drug discovery and natural product

chemistry, Glomeratose A represents a truly novel starting point, with the significant caveat that

any investigation would be entering uncharted territory. The development of a comprehensive

technical guide or whitepaper is not feasible until primary research on this compound is

conducted and published.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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